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Compound of Interest

Compound Name: Patulitrin

Cat. No.: B192047 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Patulitrin is a flavonoid glycoside, a class of natural compounds known for a

variety of biological activities.[1] Found in plants such as French marigold (Tagetes patula), it

has demonstrated antioxidant, anti-inflammatory, and antimicrobial properties in research

settings.[1][2][3] For in vitro and in vivo studies, the accurate and consistent preparation of

stock solutions is paramount to ensure experimental reproducibility and the validity of results.

Dimethyl sulfoxide (DMSO) is a common solvent for dissolving patulitrin and other similar

nonpolar compounds for use in biological assays.[3][4]

This application note provides a detailed protocol for the preparation, storage, and handling of

patulitrin stock solutions in DMSO. Adherence to these guidelines will help maintain the

stability and integrity of the compound, leading to more reliable experimental outcomes.

Quantitative Data Summary
The physical and chemical properties of patulitrin are summarized below. This information is

essential for accurate calculations and solution preparation.

Table 1: Chemical and Physical Properties of Patulitrin
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Property Value Reference(s)

CAS Number 19833-25-1 [1][4][5]

Molecular Formula C₂₂H₂₂O₁₃ [4][6][7]

Molecular Weight 494.4 g/mol [2][4][6]

Appearance Powder [4][8]

Purity Typically ≥98% [4][7][8]

| Common Solvent | DMSO, Pyridine, Methanol, Ethanol |[3][4] |

Table 2: Example Calculations for Preparing Patulitrin Stock Solutions This table provides the

required mass of patulitrin to prepare common stock solution concentrations. The formula

used is: Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight (

g/mol ) / 1000

Desired
Concentration

Final Volume
Molecular Weight (
g/mol )

Required Mass of
Patulitrin (mg)

10 mM 1 mL 494.4 4.94 mg

10 mM 5 mL 494.4 24.72 mg

20 mM 1 mL 494.4 9.89 mg

50 mM 1 mL 494.4 24.72 mg

Experimental Protocol
This protocol details the steps for preparing a 10 mM stock solution of patulitrin in DMSO. The

same procedure can be adapted for other concentrations using the calculations in Table 2.

Materials and Equipment

Patulitrin powder (purity ≥98%)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
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Calibrated analytical balance

Sterile, amber, or light-protecting 1.5 mL microcentrifuge tubes

Sterile, low-retention pipette tips

Calibrated micropipettes

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Procedure

Preparation:

Work in a clean, designated area, such as a chemical fume hood or a biosafety cabinet, to

minimize contamination.[9]

Allow the patulitrin powder vial and DMSO to equilibrate to room temperature for at least

one hour before opening to prevent water condensation.[4]

Label the amber microcentrifuge tube with the compound name, concentration, date, and

your initials.[9]

Weighing Patulitrin:

Place a sterile, empty 1.5 mL microcentrifuge tube on the analytical balance and tare it.

Carefully weigh 4.94 mg of patulitrin powder directly into the tube. Avoid spilling the

powder.

Record the exact weight.

Dissolution:

Using a calibrated micropipette, add 1.0 mL of anhydrous DMSO to the tube containing

the patulitrin powder.
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Close the cap tightly and seal with parafilm.

Vortex the solution for 1-2 minutes until the patulitrin is completely dissolved.[9] Visually

inspect the solution against a light source to ensure no solid particles remain.

If solubility is an issue, the solution may be gently warmed in a 37°C water bath for 5-10

minutes, followed by vortexing. Ensure the compound is stable at this temperature.[10]

Storage and Aliquoting:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly

recommended to create single-use aliquots.[11]

Dispense the stock solution into smaller volume, sterile, amber microcentrifuge tubes

(e.g., 20 µL or 50 µL aliquots).

Store the aliquots in a desiccated environment at -20°C for short-to-medium-term storage

or at -80°C for long-term storage.[5]

Workflow for Preparing Patulitrin Stock Solution
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Caption: Workflow for Patulitrin stock solution preparation.
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Stability and Handling
Solvent Choice: Always use high-quality, anhydrous DMSO to prepare stock solutions. Water

in DMSO can promote compound degradation over time.[12][13]

Light Sensitivity: Patulitrin, like many flavonoids, may be light-sensitive. Prepare and store

solutions in amber vials or tubes wrapped in foil to prevent photodegradation.[14]

Freeze-Thaw Cycles: The stability of compounds can be compromised by multiple freeze-

thaw cycles.[11] Using single-use aliquots is the most effective way to preserve the integrity

of the stock solution.

Before Use: Prior to use in an experiment, thaw an aliquot at room temperature and

centrifuge it briefly to collect the solution at the bottom of the tube. Visually inspect for any

signs of precipitation. If precipitates are observed, gentle warming and vortexing may be

required to redissolve the compound.[10]

Biological Context: Patulitrin and Inflammatory
Signaling
Patulitrin's anti-inflammatory effects are likely mediated through its interaction with key cellular

signaling pathways. Flavonoids are known to modulate pathways such as the Nuclear Factor-

kappa B (NF-κB) pathway, which is a central regulator of inflammatory gene expression. The

diagram below illustrates a conceptual model of how patulitrin might exert its anti-inflammatory

action by inhibiting this pathway.

Conceptual Diagram of NF-κB Pathway Inhibition by Patulitrin
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Caption: Patulitrin may inhibit inflammation via the NF-κB pathway.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b192047?utm_src=pdf-body-img
https://www.benchchem.com/product/b192047?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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